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Compound of Interest

Compound Name: Robinin

Cat. No.: B1680710

A comprehensive search for a meta-analysis of clinical trials involving the flavonoid glycoside
Robinin yielded no results. Currently, there are no published meta-analyses or a sufficient
body of clinical trial data to conduct such a review.

While preclinical studies suggest Robinin has several potential therapeutic properties,
including anti-inflammatory, antioxidant, and cardioprotective effects, this has not yet been
translated into extensive clinical evaluation in humans.[1][2][3][4] It is important to distinguish
between preclinical research and established clinical evidence.

A similarly named study, the "ROBIN" study, was identified; however, this Phase lla clinical trial
investigated a different compound, Bl 1467335, for the treatment of diabetic retinopathy and is
unrelated to the flavonoid Robinin.[5][6]

Preclinical Research on Robinin

Laboratory and animal studies have explored the biological activities of Robinin, a naturally
occurring flavonoid found in various plants.[3] These preliminary studies provide a basis for its
potential mechanisms of action.

Anti-inflammatory and Cardioprotective Effects

Research suggests that Robinin may exert anti-inflammatory effects by modulating signaling
pathways such as the TLR/NF-kB pathway.[2][7] Studies in animal models of myocardial injury
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have indicated that Robinin may offer cardioprotective effects by attenuating oxidative stress

and endoplasmic reticulum-dependent apoptosis through the AKT/GSK3[ pathway.[1][4]

Other Potential Pharmacological Actions

Some research has also investigated the effects of Robinin on the central nervous system in

animal models, suggesting potential anxiolytic and anticonvulsant properties.[8]

Summary of Preclinical Findings on Robinin

Biological Activity

Potential Mechanism
of Action

Model System

Reference

Cardioprotective

Attenuates oxidative
stress-induced
apoptosis via
AKT/GSK3[ pathway

H9c2 cardiomyocytes
and Sprague-Dawley

rats

[1]14]

Anti-inflammatory

Modulates TLR/NF-kB

signaling pathway

Human peripheral
blood mononuclear

cells

[7]

Anti-inflammatory

Reduces expression
of inflammatory
markers (e.g., COX-2,
TNF-0)

In vitro and in vivo
(rats)

[2]

Anxiolytic &

Anticonvulsant

Interaction with
GABA-A receptors

Adult Zebrafish

[8]

Signaling Pathway of Robinin in Cardioprotection

The following diagram illustrates the proposed signaling pathway through which Robinin may

protect cardiac cells from stress-induced damage, based on preclinical findings.[1][4]
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Robinin's proposed cardioprotective signaling pathway.

In conclusion, while Robinin is a subject of scientific interest, there is a notable absence of
clinical trial data and, consequently, no meta-analyses. The information available is from
preclinical studies, which, while promising, requires validation through rigorous clinical trials in
humans to establish safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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